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Long-Term Efficacy in Rheumatoid Arthritis

Clinical trials demonstrate that iguratimod is effective both as a monotherapy and in combination with other

drugs for managing RA over the long term.

Study
Description

Treatment
Regimen

Primary Efficacy
Endpoint (ACR20)

Other Efficacy
Outcomes

Safety Findings

24-week double-
blind trial (c.

2013) [1] [2]

Iguratimod +
MTX vs.

Placebo +
MTX

69.5% (IGU+MTX)
vs. 30.7%
(Placebo+MTX) at
Week 24

ACR50: 38.4%;
ACR70: 17.1%

(IGU+MTX)

Incidence of AEs:
80.5% (IGU+MTX) vs.

75.0%
(Placebo+MTX); No

significant difference

52-week open-

label extension
[1]

Long-term

Iguratimod +
MTX

71.3% at Week 52 ACR50: 49.4%;

ACR70: 23.8% at
Week 52

Not specified in

excerpt
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Study
Description

Treatment
Regimen

Primary Efficacy
Endpoint (ACR20)

Other Efficacy
Outcomes

Safety Findings

Retrospective

study in
Palindromic

Rheumatism
(2025) [3]

Iguratimod

(25 mg twice
daily) ± MTX

N/A (Different

disease)

Significant

reduction in attack
frequency;

Prolonged
remission duration;

Shortened attack
duration

One discontinuation

due to gastric upset;
Favorable safety

profile

Iguratimod's Mechanisms of Action

Iguratimod works through multiple pathways to suppress inflammation and modulate the immune response.

The diagram below summarizes its key mechanisms.

Iguratimod Mechanisms of Action

Immunomodulatory & Anti-inflammatory Effects Bone Metabolism Regulation

Iguratimod (IGU)

Inhibition of NF-κB activation Selective COX-2 inhibition Inhibition of Macrophage
Migration Inhibitory Factor (MIF)

Inhibition of B cell differentiation
and immunoglobulin production Inhibition of osteoclastogenesis Promotion of osteoblastic

differentiation

Inhibition of pro-inflammatory
cytokine production (TNF-α, IL-6, IL-8)

Suppression of T helper 17 (Th17) cell
 differentiation and migration

Click to download full resolution via product page

Detailed Experimental Protocols

The efficacy data is derived from rigorous clinical trial methodologies:
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Double-Blind, Comparative Study (with MTX) [1]:

Design: Placebo-controlled, double-blind, 24-week study followed by a 28-week open-label
extension.

Participants: 165 patients in the iguratimod+MTX group, 88 in the placebo+MTX group.
Intervention: Oral iguratimod (25 mg/day for 4 weeks, then 50 mg/day) or matching placebo,

in addition to stable weekly MTX (6-8 mg). All patients received folic acid.
Outcome Measures: Primary endpoint was ACR20 response rate at 24 weeks. Secondary

endpoints included ACR50 and ACR70.

Retrospective Study (in Palindromic Rheumatism) [3]:

Design: Retrospective analysis of patient records and follow-up.

Participants: 32 patients with PR refractory to MTX and/or hydroxychloroquine.
Intervention: Switched to iguratimod 25 mg twice daily, either alone or combined with MTX 10

mg weekly.
Outcome Measures: Primary outcomes were the frequency and duration of attacks over three

months. Remission was stringently defined.

Key Takeaways for Professionals

Expanding Therapeutic Potential: While approved for RA, high-quality evidence from a 2025 study
shows iguratimod is effective for refractory Palindromic Rheumatism (PR), significantly reducing

attack frequency and duration [3]. Preclinical studies also suggest potential in Secondary
Progressive Multiple Sclerosis by suppressing Th17 cell migration and IL-6 production from glial

cells [4], and in Ankylosing Spondylitis through mechanisms targeting IL-17, TNF-α, and COX-
2/PGE2 pathways [5].

Consistent Safety Profile: Across studies, iguratimod exhibits a favorable and consistent safety
profile. The most common adverse events are gastrointestinal, with low rates of serious events and

discontinuation [3] [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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